Cas no 62617-59-8 (Heptanediamide, N,N'-bis(2-chloroethyl)-)

• Product Name: Heptanediamide, N,N'-bis(2-chloroethyl)-
• CAS No: 62617-59-8
• MF: C₁₁H₂₀Cl₂N₂O₂
• MW: 283.194701194763
• CID: 437935
• PubChem ID: 71384549
• Update Time: 2025-04-19

Heptanediamide, N,N'-bis(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

• Heptanediamide, N,N'-bis(2-chloroethyl)-
• N,N'-bis(2-chloroethyl)heptanediamide
• 62617-59-8
• N~1~,N~7~-Bis(2-chloroethyl)heptanediamide
• DTXSID00806802

• Inchi： 1S/C11H20Cl2N2O2/c12-6-8-14-10(16)4-2-1-3-5-11(17)15-9-7-13/h1-9H2,(H,14,16)(H,15,17)
• InChI Key： HQCWNYOIDWVMRS-UHFFFAOYSA-N
• SMILES： ClCCNC(CCCCCC(NCCCl)=O)=O

Computed Properties

• Exact Mass: 282.0904
• Monoisotopic Mass: 282.0901833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2